Cas no 328546-72-1 (3-[(4-Fluoro-2-nitrophenyl)amino]propanenitrile)
328546-72-1 structure
Product Name:3-[(4-Fluoro-2-nitrophenyl)amino]propanenitrile
CAS No:328546-72-1
MF:C9H8FN3O2
MW:209.177124977112
CID:2141939
Update Time:2023-08-04
3-[(4-Fluoro-2-nitrophenyl)amino]propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-fluoro-2-nitrophenyl)amino]propanenitrile
- 3-((4-Fluoro-2-nitrophenyl)amino)propanenitrile
- FMLBWKVCXIVSAX-UHFFFAOYSA-N
- Propanenitrile, 3-[(4-fluoro-2-nitrophenyl)amino]-
- 3-[(4-Fluoro-2-nitrophenyl)amino]propanenitrile
-
- Inchi: 1S/C9H8FN3O2/c10-7-2-3-8(12-5-1-4-11)9(6-7)13(14)15/h2-3,6,12H,1,5H2
- InChI Key: FMLBWKVCXIVSAX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])NCCC#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 270
- XLogP3: 2.2
- Topological Polar Surface Area: 81.6
3-[(4-Fluoro-2-nitrophenyl)amino]propanenitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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